Cas no 2034209-96-4 (3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one)

• Product Name: 3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one
• CAS No: 2034209-96-4
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5347136
• Update Time: 2025-07-31

3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)-3-(m-tolyl)propan-1-one
• 3-(3-methylphenyl)-1-(3-pyridazin-3-yloxypyrrolidin-1-yl)propan-1-one
• 3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one

• Inchi： 1S/C18H21N3O2/c1-14-4-2-5-15(12-14)7-8-18(22)21-11-9-16(13-21)23-17-6-3-10-19-20-17/h2-6,10,12,16H,7-9,11,13H2,1H3
• InChI Key： MKONEQTZPKMHCQ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=N1)C1CN(C(CCC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 2.1
• Topological Polar Surface Area: 55.3

Additional information on 3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one

Introduction to 3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one

3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one, a compound with the CAS number 2034209-96-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines a pyrrolidine ring, a pyridazine moiety, and a ketone group, making it a promising candidate for various therapeutic applications.

The molecule's structure is characterized by a pyrrolidine ring substituted with a pyridazine group at the 3-position of the ring. This substitution pattern introduces unique electronic properties that enhance the compound's ability to interact with biological targets. The presence of the 3-methylphenyl group further contributes to the molecule's stability and bioavailability, making it an attractive option for drug development.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have demonstrated that 3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one exhibits potent inhibitory activity against enzymes like acetylcholinesterase and monoamine oxidase, which are implicated in these conditions. These findings underscore its potential as a lead compound for developing novel therapeutics.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of inflammation and oxidative stress. Its ability to scavenge free radicals and modulate inflammatory cytokines suggests its utility in treating conditions such as arthritis and cardiovascular diseases. Furthermore, ongoing research is exploring its potential as an anticancer agent, with early data indicating selective cytotoxicity against cancer cell lines.

The synthesis of 3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the pyridazine-pyrrolidine core, while subsequent functionalization steps ensure the introduction of the methylphenyl and ketone groups.

From a pharmacokinetic perspective, this compound demonstrates favorable absorption and distribution profiles in preclinical models. Its lipophilic nature facilitates crossing of biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These properties are critical for achieving therapeutic efficacy without excessive dosing.

Looking ahead, the development of 3-(3-methylphenyl)-1-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]propan-1-one into clinical candidates will require extensive optimization studies to enhance its potency, selectivity, and safety profile. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive this forward, potentially leading to breakthroughs in treating currently incurable diseases.